Cas no 34500-40-8 (2-(morpholin-4-yl)quinoline)

• Product Name: 2-(morpholin-4-yl)quinoline
• CAS No: 34500-40-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 1464550
• PubChem ID: 3771305
• Update Time: 2025-05-24

2-(morpholin-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(4-morpholinyl)-
• 2-(morpholin-4-yl)quinoline
• 2-Morpholinoquinoline
• 4-quinolin-2-ylmorpholine
• SCHEMBL2123816
• CHEMBL1644354
• AKOS022844736
• 4-(quinolin-2-yl)morpholine
• morpholino-quinoline
• Z31211509
• morpholinoquinolin
• STK362987
• F6541-1106
• 34500-40-8
• Oprea1_659757
• HKSKLECHCQBNJQ-UHFFFAOYSA-N

• Inchi： 1S/C13H14N2O/c1-2-4-12-11(3-1)5-6-13(14-12)15-7-9-16-10-8-15/h1-6H,7-10H2
• InChI Key： HKSKLECHCQBNJQ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 214.11072
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36

Additional information on 2-(morpholin-4-yl)quinoline

2-(Morpholin-4-yl)Quinoline: A Comprehensive Overview

2-(Morpholin-4-yl)Quinoline (CAS No. 34500-40-8) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure combining a quinoline ring with a morpholine substituent, exhibits a wide range of potential applications. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements in the research of 2-(Morpholin-4-yl)Quinoline.

The molecular structure of 2-(Morpholin-4-yl)Quinoline consists of a quinoline backbone, which is a bicyclic aromatic system comprising a benzene ring fused to a pyridine ring. The morpholine group, a six-membered ring containing an oxygen atom and two nitrogen atoms, is attached at the 2-position of the quinoline ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 2-(Morpholin-4-yl)Quinoline as a precursor for drug development. Researchers have explored its role in anti-cancer drug design due to its ability to inhibit specific enzymes involved in tumor growth. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-(Morpholin-4-yl)Quinoline exhibit potent anti-proliferative activity against several cancer cell lines. These findings underscore the importance of this compound in the field of oncology research.

In addition to its pharmacological applications, 2-(Morpholin-4-yl)Quinoline has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. A 2023 paper in *Chemical Communications* reported the synthesis of a metalloporphyrin derivative using 2-(Morpholin-4-yl)Quinoline as a building block, showcasing its potential in creating advanced functional materials.

The synthesis of 2-(Morpholin-4-yl)Quinoline involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach is the Friedlander synthesis, which involves the condensation of o-amino aryl ketones with aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, researchers have also explored the biodegradation pathways of 2-(Morpholin-4-yl)Quinoline to assess its ecological impact. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This information is crucial for regulatory agencies evaluating the safety and sustainability of compounds like 2-(Morpholin-4-yl)Quinoline.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of 2-(Morpholin-4-yl)Quinoline. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with biological targets. These computational studies have guided experimental efforts to optimize the compound's bioavailability and efficacy.

In conclusion, 2-(Morpholin-4-y1l)Quinoline (CAS No. 34500-40-) stands as a versatile molecule with diverse applications across multiple disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.